![molecular formula C17H20BrNO3S B3507788 N-(2-bromo-4-methylphenyl)-5-isopropyl-2-methoxybenzenesulfonamide](/img/structure/B3507788.png)
N-(2-bromo-4-methylphenyl)-5-isopropyl-2-methoxybenzenesulfonamide
Overview
Description
N-(2-bromo-4-methylphenyl)-5-isopropyl-2-methoxybenzenesulfonamide, commonly known as BIMS, is a chemical compound that has been extensively studied for its potential therapeutic applications. BIMS is a sulfonamide derivative that has shown promising results in treating various diseases, including cancer, inflammation, and infectious diseases.
Mechanism of Action
The mechanism of action of BIMS is not fully understood. However, it has been suggested that BIMS inhibits the activity of certain enzymes and receptors in the body, leading to its therapeutic effects. BIMS has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BIMS has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. In addition, BIMS has been found to inhibit the activity of certain tyrosine kinases, enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
BIMS has been found to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory mediators. BIMS has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, BIMS has been found to inhibit the growth of bacteria and viruses.
Advantages and Limitations for Lab Experiments
BIMS has several advantages for lab experiments. It is a small molecule that is easy to synthesize and purify. BIMS has also been found to have low toxicity, making it a safe compound to work with. However, there are some limitations to using BIMS in lab experiments. BIMS has poor solubility in water, which can make it difficult to work with in aqueous solutions. In addition, the mechanism of action of BIMS is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for the study of BIMS. One potential direction is to further investigate its potential therapeutic applications. BIMS has shown promising results in treating various diseases, but more research is needed to fully understand its therapeutic potential. Another potential direction is to study the mechanism of action of BIMS in more detail. Understanding the mechanism of action of BIMS could lead to the development of more effective therapeutic agents. Finally, future research could focus on improving the solubility of BIMS in water, which would make it easier to work with in lab experiments.
Scientific Research Applications
BIMS has been extensively studied for its potential therapeutic applications. It has shown promising results in treating various diseases, including cancer, inflammation, and infectious diseases. BIMS has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and viruses.
properties
IUPAC Name |
N-(2-bromo-4-methylphenyl)-2-methoxy-5-propan-2-ylbenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrNO3S/c1-11(2)13-6-8-16(22-4)17(10-13)23(20,21)19-15-7-5-12(3)9-14(15)18/h5-11,19H,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJAEXMWTPNJOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.